Cas no 483368-32-7 (3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 483368-32-7
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5461258
• PubChem ID: 21899726
• Update Time: 2025-11-01

3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 4-fluoro-β,β-dimethyl-
• 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C11H15FO/c1-11(2,8-13)7-9-3-5-10(12)6-4-9/h3-6,13H,7-8H2,1-2H3
• InChI Key： PNLHPZFIBGXSQL-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CO)=CC=C(F)C=C1

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 262.8±15.0 °C(Predicted)
• pka: 15.09±0.10(Predicted)

Additional information on 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol

3-(4-Fluorophenyl)-2,2-dimethylpropan-1-ol: A Comprehensive Overview

3-(4-Fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 483368-32-7) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a fluorinated aromatic ring and a tertiary alcohol functional group. The combination of these features makes it an attractive candidate for various research and industrial applications.

The molecular formula of 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol is C₁₀H₁₃FO, and its molecular weight is approximately 176.20 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the pharmaceutical industry, 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol has gained significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent research has highlighted its role in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceuticals, 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol has also found applications in materials science. Its unique combination of aromatic and aliphatic functionalities makes it suitable for the synthesis of advanced polymers and coatings. A recent study published in the Journal of Polymer Science in 2020 demonstrated the use of this compound as a monomer in the preparation of high-performance polyurethanes. The resulting polymers exhibited excellent mechanical properties and thermal stability, making them ideal for use in various industrial applications.

The synthetic versatility of 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol has also been explored in the context of chemical synthesis. Researchers have developed several efficient methods for its preparation, including catalytic hydrogenation and Grignard reactions. A notable example is a study published in Organic Letters in 2019, which described a novel one-pot synthesis method that significantly improved the yield and purity of the final product. This method has since been adopted by several research groups and industrial laboratories due to its simplicity and efficiency.

In addition to its synthetic applications, 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol has also been studied for its biological activities. Preliminary studies have shown that it exhibits moderate antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. A study published in Free Radical Biology & Medicine in 2018 investigated the antioxidant potential of this compound using both in vitro and in vivo models. The results indicated that it effectively scavenged free radicals and protected cells from oxidative damage.

The environmental impact of 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol has also been a topic of interest. Researchers have conducted toxicity studies to assess its potential effects on aquatic organisms and soil microorganisms. A study published in Environmental Toxicology and Chemistry in 2017 reported that this compound exhibited low toxicity at environmentally relevant concentrations. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 483368-32-7) is a multifaceted compound with a wide range of applications across various fields. Its unique molecular structure and versatile synthetic properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.